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Compound of Interest

Compound Name:
(5-Bromopyridin-3-yl)(pyrrolidin-1-

yl)methanone

Cat. No.: B1294134 Get Quote

Abstract
This technical document provides the calculated molecular weight and constituent atomic data

for the compound (5-Bromopyridin-3-yl)(pyrrolidin-1-yl)methanone. The data presented

herein is based on standard atomic weights and is intended for use by researchers, scientists,

and professionals in the field of drug development and medicinal chemistry. This compound is

noted for its use as a key intermediate in the synthesis of pharmaceutical compounds,

particularly in the development of kinase inhibitors.[1]

Molecular Identity and Structure
The compound is identified as (5-Bromopyridin-3-yl)(pyrrolidin-1-yl)methanone. Its structure

consists of a 5-bromopyridine ring linked to a pyrrolidine ring through a carbonyl group.

Systematic Name: (5-Bromopyridin-3-yl)(pyrrolidin-1-yl)methanone

Chemical Formula: C₁₀H₁₁BrN₂O[1][2][3]

CAS Number: 1090388-79-6[2]

Molecular Weight Calculation
The molecular weight is the sum of the atomic weights of the constituent atoms. The calculation

is based on the chemical formula C₁₀H₁₁BrN₂O and the standard atomic weights provided by
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the International Union of Pure and Applied Chemistry (IUPAC).

The calculated molecular weight for (5-Bromopyridin-3-yl)(pyrrolidin-1-yl)methanone is

255.11 g/mol .[1][2][3]

Data Presentation: Atomic Weight Contribution
The following table summarizes the contribution of each element to the total molecular weight

of the compound.

Element Symbol Atomic Count
Standard
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 10 12.011 120.110

Hydrogen H 11 1.008 11.088

Bromine Br 1 79.904 79.904

Nitrogen N 2 14.007 28.014

Oxygen O 1 15.999 15.999

Total 25 255.115

Note: The final molecular weight is commonly rounded to two decimal places, yielding 255.11

g/mol .[1][2][3]

Experimental Protocols
Not applicable. The molecular weight presented in this document is a theoretical value

calculated from the chemical formula and standard atomic weights. It does not require an

experimental protocol for its determination.

Visualization
Not applicable. The request pertains to a single quantitative value (molecular weight). A

signaling pathway, experimental workflow, or logical relationship diagram is not relevant for the

presentation of this specific data point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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